Cas no 2486-80-8 (4-Amino-2-methoxybenzoic acid)

• Product Name: 4-Amino-2-methoxybenzoic acid
• CAS No: 2486-80-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00114479
• CID: 84355
• PubChem ID: 75599
• Update Time: 2025-07-20

4-Amino-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methoxybenzoic acid
• 2-Methoxy-4-aminoben
• 2-Methoxy-4-aminobenzoic Acid
• 4-Amino-2-methoxybenzenecarboxylic acid
• 2-methoxy-4-amino-benzoic acid
• 4-Amino-2-methoxy-benzoesaeure
• 4-amino-2-methoxy-benzoic acid
• 4-amino-o-anisic acid
• m-Anisidine-4-carboxylic Acid
• NSC208766
• J-514335
• MFCD00114479
• BDBM62944
• OLJXRTRRJSMURJ-UHFFFAOYSA-N
• AMY3183
• 4-Amino-2-methoxy benzoic acid
• NS00027757
• NSC-208766
• FT-0647583
• 4-Amino-2-methoxybenzenecarboxylic acid; 2-Methoxy-4-aminobenzoic acid
• 4-azanyl-2-methoxy-benzoic acid
• nsc 208766
• HMS2340G14
• J-015707
• EN300-99848
• Benzoic acid, 4-amino-2-methoxy-
• CS-0150538
• 4-amino 2-methoxy benzoic acid
• Z1188346095
• EINECS 219-632-5
• SMR000126641
• DTXSID60179564
• AKOS005069411
• NCGC00246576-01
• 4-AMINO-2-METHOXYBENZOICACID
• Oprea1_049290
• SY032908
• 6K6RDG5EYX
• A19954
• SCHEMBL98089
• 4-Amino-2-methoxybenzoic acid, 97%
• 11P-705
• cid_75599
• AC-3888
• 2486-80-8
• MLS000544884
• CHEMBL1567901
• 4-Amino-2-methoxybenzoesaure
• methyl 4-aminosalicylic acid
• F14704
• 4-Aminobenzoic acid, 2-methoxy-
• A2840

• MDL： MFCD00114479
• Inchi： 1S/C8H9NO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： OLJXRTRRJSMURJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(=O)O)N

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 72.6A^2

Experimental Properties

• Color/Form: Cream crystalline powder
• Density: 1.303
• Melting Point: 149-153 °C (lit.)
• Boiling Point: 365.9 °C at 760 mmHg
• Flash Point: 175.1 °C
• Refractive Index: 1.603
• PSA: 72.55000
• LogP: 1.55680
• Solubility: Not determined

4-Amino-2-methoxybenzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Amino-2-methoxybenzoic acid

4-Amino-2-methoxybenzoic acid (CAS No. 2486-80-8): A Versatile Intermediate in Pharmaceutical and Organic Synthesis

4-Amino-2-methoxybenzoic acid (CAS 2486-80-8), also known as 2-methoxy-4-aminobenzoic acid, is a key organic compound widely utilized in pharmaceutical research, dye synthesis, and advanced material development. This white to off-white crystalline powder belongs to the class of methoxy-substituted benzoic acids, featuring both amino and carboxylic acid functional groups that enable diverse chemical modifications. With a molecular formula of C₈H₉NO₃ and molecular weight of 167.16 g/mol, its structural versatility makes it particularly valuable for designing drug intermediates and bioconjugates.

Recent studies highlight the growing demand for 4-Amino-2-methoxybenzoic acid in developing targeted therapies, especially in oncology and anti-inflammatory applications. Researchers are exploring its derivatives as potential tyrosine kinase inhibitors and COX-2 selective agents, aligning with current trends in precision medicine. The compound's electron-rich aromatic system facilitates metal-organic framework (MOF) construction, a hot topic in nanotechnology and catalysis research. Analytical techniques like HPLC (purity >98%) and NMR spectroscopy confirm its structural integrity for critical applications.

In synthetic chemistry, 2486-80-8 serves as a precursor for heterocyclic compounds such as benzimidazoles and quinazolines—scaffolds prevalent in FDA-approved drugs. Its methoxy group enhances lipid solubility, a property leveraged in blood-brain barrier penetration studies for neurological drugs. Environmentally conscious manufacturers now emphasize green chemistry approaches for its production, using biocatalysis to reduce waste, addressing sustainability concerns in the fine chemical industry.

The compound's stability under physiological pH (pKa: ~4.9 for COOH, ~2.1 for NH₂) makes it suitable for prodrug design, a trending area in drug delivery systems. Patent analyses reveal increasing use in photodynamic therapy agents and fluorescent probes, capitalizing on its inherent UV absorption (λ_max ~290 nm). Quality control protocols typically include residual solvent analysis (USP/EP standards) and heavy metal screening to meet GMP requirements for pharmaceutical applications.

Emerging applications include its role in covalent organic frameworks (COFs) for carbon capture technologies and as a building block for self-assembling peptides in regenerative medicine. The global market for 4-Amino-2-methoxybenzoic acid derivatives is projected to grow at 6.2% CAGR (2023-2030), driven by demand for small molecule therapeutics and advanced agrochemicals. Storage recommendations typically suggest 2-8°C under inert atmosphere to preserve its chemical stability over long periods.

From a regulatory perspective, 2486-80-8 is classified as non-hazardous under OSHA standards, though proper laboratory handling protocols should be followed. Its low ecotoxicity (EC₅₀ >100 mg/L) makes it preferable for environmentally benign processes. Recent innovations include continuous flow synthesis methods that enhance yield (>85%) while reducing energy consumption—addressing the pharmaceutical industry's push toward carbon-neutral production.